Methyl 2-(4-benzylbenzamido)-4,5-dimethylthiophene-3-carboxylate
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Overview
Description
Scientific Research Applications
Conductive Binders for Lithium Ion Batteries
Research on cyclopentadithiophene and methyl-2,5-dibromobenzoate copolymers, related to the chemical family of thiophenes, indicates their application as conductive binders in lithium-ion batteries. These polymers, when mixed with silicon nanoparticles, enhance the specific capacity and stability of anode electrodes, showcasing their importance in improving energy storage technologies (Kuo-Lung Wang et al., 2017).
Synthetic Routes in Organic Chemistry
Research demonstrates the versatility of palladium-catalyzed reactions in synthesizing complex organic compounds. For instance, palladium iodide catalyzed multicomponent carbonylative approaches enable the creation of functionalized isoindolinone and isobenzofuranimine derivatives from 2-alkynylbenzamides, highlighting innovative pathways in organic synthesis (R. Mancuso et al., 2014).
Polymeric and Solid Lipid Nanoparticles in Agriculture
Studies on polymeric and solid lipid nanoparticles, such as those involving carbendazim (a benzimidazole carbamate), suggest their potential in agricultural applications for sustained release of active compounds. These carrier systems offer benefits like improved release profiles, reduced environmental toxicity, and enhanced efficiency in preventing fungal diseases (E. Campos et al., 2015).
Advanced Materials and Catalysis
The exploration of cyclopalladated complexes of thiobenzamide derivatives, including those involving palladium(0) and palladium(II), underscores the role of such compounds in the development of new materials and catalytic processes. These studies contribute to the understanding of metal-organic interactions, which are crucial for catalytic applications and the synthesis of novel materials (M. Nonoyama et al., 1995).
Environmental Chemistry
Investigations into the photochemical degradation of crude oil components, including benzothiophene derivatives, illuminate the pathways of environmental degradation of pollutants. Understanding the degradation mechanisms of such compounds is essential for assessing the environmental impact of oil spills and developing strategies for mitigation (J. Andersson & Stefan Bobinger, 1996).
Mechanism of Action
Target of Action
Related compounds have been studied for their anticonvulsant properties .
Mode of Action
It’s plausible that the compound may interact with its targets through inhibition of calcium currents mediated by cav 12 (L-type) channels .
Pharmacokinetics
Related compounds have shown high metabolic stability on human liver microsomes, negligible hepatotoxicity, and relatively weak inhibition of cyp3a4, cyp2d6, and cyp2c9 isoforms of cytochrome p450 .
Result of Action
Related compounds have shown potent anticonvulsant activity and favorable safety profiles in animal seizure models .
properties
IUPAC Name |
methyl 2-[(4-benzylbenzoyl)amino]-4,5-dimethylthiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21NO3S/c1-14-15(2)27-21(19(14)22(25)26-3)23-20(24)18-11-9-17(10-12-18)13-16-7-5-4-6-8-16/h4-12H,13H2,1-3H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYUWGOOFKHUOSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)OC)NC(=O)C2=CC=C(C=C2)CC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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